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Compound of Interest

Compound Name: DL-Tyrosine-d7
Cat. No.: B1472761
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on DL-Tyrosine-d7, a deuterated
stable isotope-labeled amino acid. It is intended to serve as a comprehensive resource for
researchers utilizing this compound in mass spectrometry-based quantitative studies.

Core Technical Data

DL-Tyrosine-d7 is a non-radioactive, isotopically enriched form of the amino acid tyrosine,
where seven hydrogen atoms have been replaced by deuterium. This mass shift allows it to be
used as an ideal internal standard for the accurate quantification of natural tyrosine in complex
biological matrices.

Physical and Chemical Properties

The following table summarizes the key physicochemical properties of DL-Tyrosine-d7,
compiled from various suppliers.
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Property

Value

Source(s)

Chemical Name

DL-2-Amino-3-(4-
hydroxyphenyl-d4)propanoic-
2,3,3-d3 acid

Supplier Data Sheets

Axios Research, Cambridge

Molecular Formula CoHaD7NOs3 )
Isotope Laboratories
] Axios Research, Cambridge
Molecular Weight 188.23 g/mol ]
Isotope Laboratories
CAS Number 402835-78-3 (DL-Tyrosine-d7)  Axios Research

130551-49-4 (L-Tyrosine-d7)

Cambridge Isotope

Laboratories,

MedchemExpress
Appearance White to off-white powder PubChem
) Cambridge Isotope
Purity >98%

Laboratories

Storage Conditions

Store at room temperature,
away from light and moisture.
For stock solutions, store at
-20°C for up to one month or

-80°C for up to six months.

Cambridge Isotope
Laboratories,

MedchemExpress

Supplier and Purity Specifications

Purity is a critical parameter for an internal standard. The table below lists purity specifications

from different suppliers.

Supplier

Purity Specification

MedchemExpress (L-Tyrosine-d7)

98.87% - 99.77%

Cambridge Isotope Laboratories (L-Tyrosine-d7)  98%
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Application: Stable Isotope Dilution Method

The primary application of DL-Tyrosine-d7 is as an internal standard in stable isotope dilution
(SID) analysis, most commonly coupled with liquid chromatography-mass spectrometry (LC-
MS).[1] This method allows for highly accurate and precise quantification of endogenous
tyrosine by correcting for sample loss during preparation and variations in instrument response.

The general workflow for this application is depicted below. A known amount of the "heavy"
standard (DL-Tyrosine-d7) is spiked into a biological sample containing the "light" analyte
(endogenous tyrosine). The ratio of the signals from the analyte and the internal standard is
then used to calculate the exact concentration of the analyte.
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Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Experimental Protocol: Quantification of Tyrosine in
Plasma

The following is a representative protocol for the quantification of tyrosine in human plasma
using DL-Tyrosine-d7 as an internal standard with LC-MS/MS. This protocol is based on
established methods for amino acid analysis.[2][3][4][5][6]

Materials and Reagents

e DL-Tyrosine-d7

e Endogenous L-Tyrosine (for calibration curve)
o HPLC-grade methanol

o HPLC-grade water

» Formic acid

e Human plasma (or other biological matrix)

e Microcentrifuge tubes

e Syringe filters (0.22 pm)

HPLC vials

Preparation of Stock and Working Solutions

 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve DL-
Tyrosine-d7 in methanol.

e IS Working Solution (10 pg/mL): Dilute the IS stock solution with a 50:50 mixture of methanol
and water.

o Calibration Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve endogenous
L-Tyrosine in a 50:50 mixture of methanol and water with 0.1% formic acid.
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» Calibration Curve Standards: Prepare a series of calibration standards by serial dilution of
the calibration standard stock solution to achieve a concentration range that covers the
expected physiological levels of tyrosine.

Sample Preparation

e Thaw frozen plasma samples on ice.

e To a 1.5 mL microcentrifuge tube, add 50 uL of plasma.

e Add 10 pL of the IS working solution (10 pg/mL) to the plasma and vortex briefly.
e Add 200 pL of ice-cold methanol to precipitate proteins.

» Vortex the mixture vigorously for 1 minute.

o Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Carefully transfer the supernatant to a new tube.

« Filter the supernatant through a 0.22 pum syringe filter into an HPLC vial.

LC-MS/MS Parameters

e HPLC System: A standard high-performance liquid chromatography system.
e Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um).

e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in methanol.

e Flow Rate: 0.3 mL/min.

e Column Temperature: 40°C.

* Injection Volume: 5 L.

e Gradient:
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o 0-1 min: 5% B

o 1-5 min: 5% to 95% B

o 5-7 min: 95% B

o 7.1-9 min: 5% B
o Mass Spectrometer: A triple quadrupole mass spectrometer.
 lonization Mode: Positive Electrospray lonization (ESI+).
e Multiple Reaction Monitoring (MRM) Transitions:

o Tyrosine: Precursor ion (m/z) 182.1 -> Product ion (m/z) 136.1

o DL-Tyrosine-d7: Precursor ion (m/z) 189.1 -> Product ion (m/z) 143.1

Data Analysis

 Integrate the peak areas for both the endogenous tyrosine and the DL-Tyrosine-d7 internal
standard.

o Calculate the ratio of the peak area of tyrosine to the peak area of DL-Tyrosine-d7.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of tyrosine in the plasma samples by interpolating their peak
area ratios on the calibration curve.

Visualization of Analytical Workflow

The following diagram illustrates the logical flow of the analytical method described above, from
sample preparation to final data analysis.
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Step-by-step workflow for tyrosine quantification in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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